Cas no 109351-39-5 (7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine)

7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine structure
109351-39-5 structure
Product Name:7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine
CAS No:109351-39-5
MF:C11H14ClN
MW:195.688561916351
CID:1188573
PubChem ID:20430388
Update Time:2025-04-20

7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine
    • MB69110
    • 109351-39-5
    • 7-CHLORO-3-METHYL-2,3,4,5-TETRAHYDRO-1H-3-BENZAZEPINE
    • SCHEMBL160943
    • Inchi: 1S/C11H14ClN/c1-13-6-4-9-2-3-11(12)8-10(9)5-7-13/h2-3,8H,4-7H2,1H3
    • InChI Key: RXPKEOZVQUZJJH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)CCN(C)CC2

Computed Properties

  • Exact Mass: 195.08162
  • Monoisotopic Mass: 195.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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